Cas no 148270-13-7 (β-Amyloid (13-27))

• Product Name: β-Amyloid (13-27)
• CAS No: 148270-13-7
• MF: C₈₄H₁₂₆N₂₄O₂₄
• MW: 1856.04565858841
• CID: 4745527
• Update Time: 2025-06-07

β-Amyloid (13-27) Chemical and Physical Properties

Names and Identifiers

• HIS-HIS-GLN-LYS-LEU-VAL-PHE-PHE-ALA-GLU-ASP-VAL-GLY-SER-ASN-LYS
• β-Amyloid (13-27)
• β-Amyloid 13-27

• Inchi： 1S/C84H126N24O24/c1-43(2)30-56(102-72(119)52(22-14-16-28-85)98-73(120)53(24-26-63(88)110)99-77(124)59(34-50-38-91-42-94-50)101-71(118)51(87)33-49-37-90-41-93-49)79(126)108-69(45(5)6)83(130)106-58(32-48-20-12-9-13-21-48)76(123)103-57(31-47-18-10-8-11-19-47)75(122)95-46(7)70(117)97-54(25-27-66(113)114)74(121)105-61(36-67(115)116)80(127)107-68(44(3)4)82(129)92-39-65(112)96-62(40-109)81(128)104-60(35-64(89)111)78(125)100-55(84(131)132)23-15-17-29-86/h8-13,18-21,37-38,41-46,51-62,68-69,109H,14-17,22-36,39-40,85-87H2,1-7H3,(H2,88,110)(H2,89,111)(H,90,93)(H,91,94)(H,92,129)(H,95,122)(H,96,112)(H,97,117)(H,98,120)(H,99,124)(H,100,125)(H,101,118)(H,102,119)(H,103,123)(H,104,128)(H,105,121)(H,106,130)(H,107,127)(H,108,126)(H,113,114)(H,115,116)(H,131,132)/t46-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,68-,69-/m0/s1
• InChI Key： MDBUBHLZZZFIHI-WUFJUBMASA-N
• SMILES： [C@@H](NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@@H](NC(=O)[C@@H](N)CC1N=CNC=1)CC1N=CNC=1)(C(=O)N[C@H](C(=O)N[C@@H](C)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](C(C)C)C(=O)NCC(=O)N[C@@H](CO)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@H](C(=O)O)CCCCN)CC1C=CC=CC=1)CC1C=CC=CC=1

Experimental Properties

• Color/Form: Solid
• Solubility: biological extracorporealIn Vitro:H2OPeptide Solubility and Storage Guidelines

β-Amyloid (13-27) Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Additional information on β-Amyloid (13-27)

β-Amyloid (13-27) (CAS No. 148270-13-7): A Key Peptide in Alzheimer's Disease Research

β-Amyloid (13-27), with the Chemical Abstracts Service (CAS) number 148270-13-7, is a significant peptide fragment derived from the amyloid precursor protein (APP). This peptide has garnered substantial attention in the field of neurodegenerative diseases, particularly in the study of Alzheimer's disease (AD). The β-Amyloid (13-27) peptide is a 15-amino acid sequence that plays a crucial role in the aggregation and toxicity of amyloid-beta (Aβ) proteins, which are central to the pathogenesis of AD.

The β-Amyloid (13-27) peptide is known for its ability to form fibrils and oligomers, which are toxic to neurons and contribute to the formation of senile plaques, one of the hallmark features of AD. Recent research has shed light on the mechanisms by which these aggregates cause neuronal dysfunction and death. For instance, studies have shown that β-Amyloid (13-27) can disrupt calcium homeostasis, leading to oxidative stress and mitochondrial dysfunction, ultimately resulting in cell death.

In addition to its role in plaque formation, β-Amyloid (13-27) has been implicated in synaptic dysfunction, which is another critical aspect of AD pathology. Synaptic loss and impaired synaptic function are closely linked to cognitive decline in AD patients. Research has demonstrated that β-Amyloid (13-27) can interfere with synaptic transmission by binding to specific receptors on neuronal membranes, such as the N-methyl-D-aspartate (NMDA) receptor. This binding can lead to an excessive influx of calcium ions, causing excitotoxicity and further synaptic damage.

The study of β-Amyloid (13-27) has also opened new avenues for therapeutic intervention. Several compounds and strategies have been developed to target the aggregation and toxicity of Aβ peptides. For example, small molecules that inhibit the formation of toxic oligomers or stabilize non-toxic conformations of Aβ have shown promise in preclinical studies. Additionally, immunotherapy approaches, such as passive immunization with anti-Aβ antibodies, have been explored as potential treatments for AD.

One notable recent development is the use of β-Amyloid (13-27) as a tool for high-throughput screening of potential therapeutic agents. By incorporating this peptide into assays designed to detect inhibitors of Aβ aggregation or toxicity, researchers can rapidly identify promising drug candidates. This approach has led to the discovery of several novel compounds with potential therapeutic applications.

Furthermore, β-Amyloid (13-27) has been used in structural biology studies to gain insights into the mechanisms of Aβ aggregation. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided detailed information about the conformational changes that occur during the formation of Aβ fibrils. These structural insights are crucial for understanding the molecular basis of AD and for designing more effective therapeutic strategies.

In conclusion, β-Amyloid (13-27) (CAS No. 148270-13-7) remains a focal point in Alzheimer's disease research due to its critical role in Aβ aggregation and toxicity. Ongoing studies continue to uncover new aspects of its function and interactions, providing valuable information for the development of novel therapies. As research progresses, it is likely that our understanding of β-Amyloid (13-27) will deepen, leading to more effective interventions for this devastating neurodegenerative disease.